1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol is a synthetic organic compound characterized by a 6-azaspiro[3.4]octane core linked to a 3-fluoropropan-2-ol moiety. The fluorine atom at the 3-position of the propanol chain enhances electronegativity, which may influence hydrogen bonding, metabolic stability, and bioavailability.
Properties
Molecular Formula |
C10H18FNO |
|---|---|
Molecular Weight |
187.25 g/mol |
IUPAC Name |
1-(6-azaspiro[3.4]octan-6-yl)-3-fluoropropan-2-ol |
InChI |
InChI=1S/C10H18FNO/c11-6-9(13)7-12-5-4-10(8-12)2-1-3-10/h9,13H,1-8H2 |
InChI Key |
JIRVKLKUIWAAHA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(C1)CCN(C2)CC(CF)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol typically involves the formation of the spirocyclic structure followed by the introduction of the fluorinated propanol group. One common method involves the reaction of a suitable azaspiro compound with a fluorinated alcohol under controlled conditions. The reaction may require the use of catalysts and specific temperature and pressure conditions to achieve the desired product.
Industrial Production Methods
In an industrial setting, the production of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety of the final product.
Chemical Reactions Analysis
Types of Reactions
1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into different alcohols or amines.
Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions may involve reagents like sodium iodide (NaI) or potassium fluoride (KF).
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines.
Scientific Research Applications
1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: The compound is utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The fluorinated propanol group may interact with enzymes or receptors, leading to changes in their activity. The spirocyclic structure can also influence the compound’s binding affinity and selectivity for different targets. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Table 1: Key Structural Comparisons
Key Observations:
Spiro Ring Size: The target compound’s [3.4] spiro system differs from the [2.5] systems in . The [2.5] spiro compounds (e.g., 5-Methyl-5,7-diazaspiro[2.5]octan-6-one) feature dual nitrogen atoms, increasing basicity and hydrogen-bonding capacity compared to the single nitrogen in the target .
Fluorination: The 3-fluoropropanol group distinguishes the target from non-fluorinated spiro compounds. Fluorine’s electron-withdrawing effects may improve metabolic resistance compared to hydroxyl or amine groups in analogs like 2-(6-Azaspiro[2.5]octan-6-yl)aniline . In contrast, 1-Fluoronaphthalene lacks a spiro system but shares fluorinated aromatic properties, highlighting divergent applications (e.g., fluorophores vs. bioactive scaffolds).
Functional Groups: The aniline group in 2-(6-Azaspiro[2.5]octan-6-yl)aniline confers aromaticity and nucleophilicity, suitable for coupling reactions. Ketone-containing spiro compounds (e.g., 5-Methyl-5,7-diazaspiro[2.5]octan-6-one) may undergo redox reactions absent in the fluoropropanol derivative .
Biological Activity
1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This compound, characterized by the presence of a fluorinated propanol group, may exhibit significant interactions with biological targets, making it a candidate for therapeutic applications, particularly in the context of neurological disorders.
Chemical Structure and Properties
The molecular formula of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol is CHFNO, with a molecular weight of approximately 201.25 g/mol. The structure includes a six-membered azaspiro ring which contributes to its distinct chemical properties and potential biological activity.
Structural Comparison
A comparison with related compounds highlights the unique features of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 6-Azaspiro[3.4]octan-1-ol hydrochloride | Similar spirocyclic structure but lacks fluorination | Does not possess the fluorinated propanol group |
| 1-{6-Azaspiro[3.4]octan-6-yl}-propan-2-ol | Similar structure without fluorine | Lacks the unique reactivity associated with fluorine |
Biological Activity
Preliminary studies indicate that 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol may serve as a precursor for drug development due to its ability to interact with specific biological targets such as enzymes or receptors. These interactions could influence their activity, potentially leading to therapeutic effects.
The mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the fluorinated propanol group enhances binding affinity and selectivity for biological targets, which may include:
- Enzyme Inhibition : Potential to inhibit specific enzymes involved in metabolic pathways.
- Receptor Modulation : Ability to modulate receptor activity, impacting neurotransmitter systems.
Case Studies and Research Findings
Research has focused on the interaction of similar spirocyclic compounds with various biological targets, providing insights into potential applications for 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol:
- Antitubercular Activity : Compounds with similar structures have shown significant antitubercular activity, suggesting that 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol may also exhibit antimicrobial properties .
- Neurological Applications : The spirocyclic nature of related compounds has been linked to enhanced binding to dopamine receptors, indicating potential use in treating neurological disorders .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
